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Compound of Interest

Compound Name: Hexyl acrylate

Cat. No.: B147018 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of hexyl acrylate, a key monomer in

various industrial and research applications. This document details its chemical identity,

physicochemical properties, a representative synthesis protocol, and its relevance in the

development of drug delivery systems.

Chemical Identity and Molecular Structure
Hexyl acrylate, also known as hexyl prop-2-enoate, is the ester of hexanol and acrylic acid.[1]

Its unique combination of a reactive acrylate group and a six-carbon alkyl chain imparts

properties that make it a versatile building block for polymers with tailored characteristics.

CAS Number: 2499-95-8[1]

Molecular Formula: C₉H₁₆O₂[1]

Linear Formula: H₂C=CHCO₂(CH₂)₅CH₃

Molecular Weight: 156.22 g/mol [1]

IUPAC Name: hexyl prop-2-enoate[1]
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The following table summarizes the key physicochemical properties of hexyl acrylate. This

data is essential for its handling, application, and polymerization.

Property Value Reference

Appearance
Colorless to light yellow, clear

liquid

Boiling Point 88-90 °C at 24 mmHg

Melting Point -45 °C

Density 0.888 g/mL at 25 °C

Refractive Index (n20/D) 1.428

Flash Point 155 °F

Water Solubility 57.4 mg/L at 20 °C

Vapor Pressure 1.3 hPa at 20 °C

Synthesis of Hexyl Acrylate
The most common method for synthesizing hexyl acrylate is through the direct esterification of

acrylic acid with hexanol. This reaction is typically catalyzed by an acid and requires a

polymerization inhibitor to prevent the unwanted polymerization of the acrylate monomer.

This protocol is a representative method for the synthesis of hexyl acrylate via conventional

heating, adapted from standard laboratory procedures for direct esterification of similar

acrylates.

Materials:

Hexanol

Acrylic Acid

p-Toluenesulfonic acid (catalyst)

Hydroquinone (inhibitor)
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Toluene (solvent and azeotropic agent)

5% Sodium hydroxide (NaOH) solution

Deionized water

Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄) (drying agent)

Equipment:

Three-necked flask (250 mL or 500 mL)

Reflux condenser with a Dean-Stark trap

Stirrer (magnetic or mechanical)

Thermometer

Heating mantle

Separatory funnel

Vacuum distillation apparatus

Procedure:

Reaction Setup: In a three-necked flask equipped with a stirrer, thermometer, and a reflux

condenser fitted with a Dean-Stark trap, add hexanol, toluene, p-toluenesulfonic acid, and

hydroquinone.

Dissolution: Heat the mixture to approximately 60°C while stirring until all the solids have

dissolved.

Addition of Acrylic Acid: Slowly add acrylic acid to the reaction mixture.

Esterification: Increase the temperature to reflux (approximately 110-120°C). The water

produced during the esterification will be collected in the Dean-Stark trap as an azeotrope

with toluene.
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Monitoring the Reaction: The reaction progress is monitored by the amount of water

collected. The reaction is considered complete when the theoretical amount of water has

been collected.

Cooling and Neutralization: Once the reaction is complete, cool the mixture to room

temperature. Transfer the mixture to a separatory funnel and wash it with a 5% sodium

hydroxide solution to neutralize the acidic catalyst and remove the inhibitor and any

unreacted acrylic acid.

Washing: Wash the organic layer with deionized water until the washings are neutral.

Drying and Isolation: Dry the organic layer over anhydrous sodium sulfate or magnesium

sulfate. Filter to remove the drying agent.

Purification: Remove the toluene under reduced pressure. The crude hexyl acrylate can be

further purified by vacuum distillation to obtain the final product.

The following diagram illustrates the key steps in the synthesis and purification of hexyl
acrylate via direct esterification.
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Synthesis and Purification of Hexyl Acrylate

Esterification Reaction

Work-up and Purification

1. Charge Reactor
(Hexanol, Toluene, Catalyst, Inhibitor)

2. Add Acrylic Acid

3. Heat to Reflux

4. Azeotropic Water Removal
(Dean-Stark Trap)

5. Cool Reaction Mixture

Reaction Completion

6. Neutralization Wash
(5% NaOH)

7. Water Wash

8. Dry Organic Layer
(Anhydrous Na2SO4)

9. Solvent Removal
(Rotary Evaporation)

10. Vacuum Distillation

Pure Hexyl Acrylate
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Caption: Workflow for the synthesis of hexyl acrylate.
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Applications in Research and Drug Development
Hexyl acrylate is primarily used as a monomer in the synthesis of polymers. Its incorporation

into copolymers allows for the tuning of properties such as hydrophobicity, glass transition

temperature, and adhesiveness. While direct biological signaling pathways involving hexyl
acrylate are not established, its utility in the biomedical field, particularly in drug delivery, is

noteworthy.

Polymers and copolymers of hexyl acrylate and its derivatives, like 2-ethylhexyl acrylate, are

employed in the formulation of:

Pressure-Sensitive Adhesives (PSAs): These are used in transdermal drug delivery systems.

The properties of the adhesive can be modified to control drug release and ensure good skin

contact.

Hydrogels: Acrylate-based polymers can form hydrogels, which are three-dimensional

networks capable of holding large amounts of water. These can be designed for the

controlled release of therapeutic agents. The hydrophobic hexyl groups can modulate the

swelling and drug release characteristics of the hydrogel.

Nanoparticles: Copolymers containing hexyl acrylate can be used to fabricate nanoparticles

for drug encapsulation. The hydrophobic nature of the hexyl chain can enhance the loading

of lipophilic drugs.

The following diagram illustrates the logical relationship of how hexyl acrylate as a monomer

contributes to the formulation of a drug delivery system, such as drug-loaded nanoparticles.
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Role of Hexyl Acrylate in Drug Delivery Systems
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Caption: Hexyl acrylate as a building block for drug delivery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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